Cas no 1353986-85-2 (N-(4-Iodo-cyclohexyl)-acetamide)

• Product Name: N-(4-Iodo-cyclohexyl)-acetamide
• CAS No: 1353986-85-2
• MF: C₈H₁₄INO
• MW: 267.1073346138
• CID: 2157686
• Update Time: 2025-05-24

N-(4-Iodo-cyclohexyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-iodo-cyclohexyl)-acetamide
• N-(4-Iodocyclohexyl)acetamide
• AM94860
• N-(4-Iodo-cyclohexyl)-acetamide

• Inchi： 1S/C8H14INO/c1-6(11)10-8-4-2-7(9)3-5-8/h7-8H,2-5H2,1H3,(H,10,11)
• InChI Key： SRSCWHBBGZDHPD-UHFFFAOYSA-N
• SMILES： IC1CCC(CC1)NC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 141
• Topological Polar Surface Area: 29.1

Additional information on N-(4-Iodo-cyclohexyl)-acetamide

Recent Advances in the Study of N-(4-Iodo-cyclohexyl)-acetamide (CAS: 1353986-85-2)

N-(4-Iodo-cyclohexyl)-acetamide (CAS: 1353986-85-2) is a chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and therapeutic potential. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its significance in current scientific endeavors.

The compound's structure, characterized by an iodine-substituted cyclohexyl ring and an acetamide functional group, makes it a versatile intermediate in organic synthesis. Researchers have explored its utility in the development of novel bioactive molecules, particularly in the context of targeting specific enzymes or receptors involved in disease pathways. Recent publications have demonstrated its efficacy in modulating key biological targets, suggesting its potential as a lead compound for further optimization.

One of the primary research objectives has been to investigate the compound's mechanism of action. Studies utilizing in vitro and in vivo models have revealed that N-(4-Iodo-cyclohexyl)-acetamide exhibits selective binding affinity towards certain protein targets, which could be leveraged for therapeutic interventions. For instance, its interaction with enzymes involved in inflammatory pathways has been a focal point, with promising results indicating anti-inflammatory properties.

In terms of synthetic methodology, advancements have been made in the efficient production of N-(4-Iodo-cyclohexyl)-acetamide. Recent reports describe optimized protocols that enhance yield and purity, addressing previous challenges in its synthesis. These improvements are critical for scaling up production and facilitating further pharmacological evaluations.

The therapeutic potential of N-(4-Iodo-cyclohexyl)-acetamide extends to various disease areas, including oncology and neurology. Preliminary data from cell-based assays suggest its ability to inhibit proliferation in certain cancer cell lines, while other studies highlight its neuroprotective effects in models of neurodegenerative diseases. These findings underscore the compound's multifaceted applications and warrant continued investigation.

Despite these promising developments, challenges remain in fully characterizing the compound's safety profile and pharmacokinetic properties. Ongoing research aims to address these gaps, with a focus on optimizing its bioavailability and minimizing off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, N-(4-Iodo-cyclohexyl)-acetamide (CAS: 1353986-85-2) represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities position it as a valuable tool for further research. Future studies will likely explore its potential in clinical applications, paving the way for novel therapeutic strategies.